Peroxyl Radical Scavenging vs. Phycocyanin
Purified phycocyanobilin (PCB) demonstrates significantly higher peroxyl radical scavenging activity than the intact phycocyanin (PC) protein complex when normalized to molar concentration. This indicates that the isolated chromophore is the primary driver of antioxidant capacity [1].
| Evidence Dimension | Oxygen Radical Absorbance Capacity (ORAC) |
|---|---|
| Target Compound Data | 22.18 μmol Trolox equivalents (TE)/μmol |
| Comparator Or Baseline | Phycocyanin (PC): 20.33 μmol TE/μmol |
| Quantified Difference | PCB is 9.1% more potent on a molar basis. |
| Conditions | ORAC assay using purified compounds from Aphanizomenon flos-aquae; compared against Trolox, ascorbic acid, and glutathione baselines [1]. |
Why This Matters
For procurement, this quantifies that a smaller mass of PCB is needed to achieve the same antioxidant endpoint compared to phycocyanin, directly impacting formulation efficiency and cost-effectiveness.
- [1] Benedetti S, Benvenuti F, Pagliarani S, Francogli S, Scoglio S, Canestrari F. Oxygen radical absorbance capacity of phycocyanin and phycocyanobilin from the food supplement Aphanizomenon flos-aquae. J Med Food. 2010;13(1):223-7. View Source
